Cas no 2228189-69-1 (4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid)

• Product Name: 4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid
• CAS No: 2228189-69-1
• MF: C₇H₁₃FO₃
• MW: 164.174726247787
• CID: 6587971
• PubChem ID: 165642175
• Update Time: 2025-07-19

4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid
• 2228189-69-1
• EN300-1767919

• Inchi： 1S/C7H13FO3/c1-6(2,8)4-7(3,11)5(9)10/h11H,4H2,1-3H3,(H,9,10)
• InChI Key： ARQOCWOTDGFEAV-UHFFFAOYSA-N
• SMILES： FC(C)(C)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 164.08487243g/mol
• Monoisotopic Mass: 164.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid

Recent Advances in the Study of 4-Fluoro-2-hydroxy-2,4-dimethylpentanoic Acid (CAS: 2228189-69-1)

4-Fluoro-2-hydroxy-2,4-dimethylpentanoic acid (CAS: 2228189-69-1) is a fluorinated hydroxy acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug development, enzyme inhibition, and metabolic studies. The presence of both fluorine and hydroxyl groups in its structure makes it a versatile candidate for probing biochemical pathways and designing novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of 4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid, with particular emphasis on its role as a chiral building block in asymmetric synthesis. Researchers have developed efficient synthetic routes to produce this compound with high enantiomeric purity, which is crucial for its application in pharmaceutical research. The compound's ability to act as a mimic of natural metabolites has also been explored, highlighting its potential in modulating enzymatic activity and metabolic pathways.

In the context of drug discovery, 4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid has been investigated as a potential inhibitor of key enzymes involved in disease progression. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as hydroxymethylglutaryl-CoA (HMG-CoA) reductase, which plays a central role in cholesterol biosynthesis. These findings open new avenues for the development of lipid-lowering agents and other therapeutics targeting metabolic disorders.

Furthermore, the pharmacokinetic and pharmacodynamic properties of 4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid have been the subject of recent investigations. Researchers have employed advanced analytical techniques, including liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, to elucidate the compound's stability, bioavailability, and metabolic fate in biological systems. These studies provide valuable insights into the compound's potential as a drug candidate and its possible interactions with biological targets.

In addition to its therapeutic applications, 4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid has also been utilized as a tool in chemical biology research. Its fluorinated structure makes it an ideal probe for studying enzyme mechanisms and protein-ligand interactions using techniques such as ¹⁹F NMR spectroscopy. The compound's ability to selectively modify enzyme activity has been leveraged to investigate the role of specific metabolic pathways in cellular processes.

Despite these promising developments, challenges remain in the widespread application of 4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid. Issues such as scalability of synthesis, optimization of enantiomeric purity, and comprehensive toxicity profiling need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this compound in both academic and industrial settings.

In conclusion, 4-fluoro-2-hydroxy-2,4-dimethylpentanoic acid (CAS: 2228189-69-1) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes and diverse applications underscore its importance as a tool for understanding biochemical processes and developing novel therapeutics. Continued exploration of this compound's properties and mechanisms of action will undoubtedly yield further breakthroughs in the field.